Cas no 27841-29-8 (1,2,3-Benzenetriol, 4,6-diamino-)

• Product Name: 1,2,3-Benzenetriol, 4,6-diamino-
• CAS No: 27841-29-8
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 251439
• Update Time: 2024-01-26

1,2,3-Benzenetriol, 4,6-diamino- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzenetriol, 4,6-diamino-
• 1,3-Diamino-4,5,6-trihydroxybenzene
• Pyrogallol,4,6-diamino- (8CI)
• 1,2,3-Benzenetriol, 4,6-diamino-

• Inchi： 1S/C6H8N2O3/c7-2-1-3(8)5(10)6(11)4(2)9/h1,9-11H,7-8H2
• InChI Key： KRUMIMIXPBQODK-UHFFFAOYSA-N
• SMILES： C1(O)=C(N)C=C(N)C(O)=C1O

Computed Properties

• Exact Mass: 156.053
• Monoisotopic Mass: 156.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2